Cas no 141896-08-4 (1-(1-bromo-2-methylpropan-2-yl)-4-chlorobenzene)

• Product Name: 1-(1-bromo-2-methylpropan-2-yl)-4-chlorobenzene
• CAS No: 141896-08-4
• MF: C₁₀H₁₂BrCl
• MW: 247.559281349182
• MDL: MFCD11921118
• CID: 5565053
• PubChem ID: 82044644
• Update Time: 2025-11-02

1-(1-bromo-2-methylpropan-2-yl)-4-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2-bromo-1,1-dimethylethyl)-4-chloro-
• 1-(1-bromo-2-methylpropan-2-yl)-4-chlorobenzene

• MDL： MFCD11921118
• Inchi： 1S/C10H12BrCl/c1-10(2,7-11)8-3-5-9(12)6-4-8/h3-6H,7H2,1-2H3
• InChI Key： QFOFYHKDPVUUCN-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)CBr)=CC=C(Cl)C=C1

Additional information on 1-(1-bromo-2-methylpropan-2-yl)-4-chlorobenzene

Comprehensive Overview of 1-(1-bromo-2-methylpropan-2-yl)-4-chlorobenzene (CAS No. 141896-08-4)

1-(1-bromo-2-methylpropan-2-yl)-4-chlorobenzene (CAS No. 141896-08-4) is a halogenated aromatic compound that has garnered significant attention in organic synthesis and material science. This compound, characterized by its unique bromine and chlorine substituents, serves as a versatile intermediate in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its molecular structure, featuring a benzene ring with chloro and bromo-alkyl groups, makes it a valuable building block for constructing complex molecules.

In recent years, the demand for halogenated benzene derivatives like 1-(1-bromo-2-methylpropan-2-yl)-4-chlorobenzene has surged due to their applications in drug discovery and crop protection. Researchers are particularly interested in its potential as a precursor for bioactive molecules, leveraging its reactivity in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in modern pharmaceutical synthesis, aligning with the industry's shift toward greener and more efficient methodologies.

The compound's CAS No. 141896-08-4 is frequently searched in academic and industrial databases, reflecting its relevance in organic chemistry and material science. Users often inquire about its physical properties (e.g., melting point, solubility), synthetic routes, and safety data. Notably, its stability under various conditions makes it suitable for high-temperature reactions, a topic of interest for chemists optimizing industrial processes.

From an SEO perspective, keywords like "brominated chlorobenzene derivatives," "CAS 141896-08-4 supplier," and "1-(1-bromo-2-methylpropan-2-yl)-4-chlorobenzene synthesis" are highly relevant. These terms align with user queries on platforms like Google and PubMed, where professionals seek technical datasheets or protocols for lab-scale preparation. Additionally, discussions on sustainable halogenation methods often reference this compound, tying it to broader trends in green chemistry.

In the context of market trends, 1-(1-bromo-2-methylpropan-2-yl)-4-chlorobenzene is part of a growing niche for custom intermediates tailored to medicinal chemistry. Its role in synthesizing kinase inhibitors and antiviral agents has been highlighted in recent patents, further driving commercial interest. Companies specializing in fine chemicals often list this compound in catalogs, emphasizing its purity (>98%) and compatibility with automated synthesis platforms.

To address common user questions: The compound's storage recommendations typically suggest inert atmospheres and low temperatures to prevent degradation. Its handling precautions are standard for halogenated organics, focusing on ventilation and PPE. Analytical techniques like HPLC and GC-MS are routinely employed for quality control, ensuring consistency in research and production batches.

In summary, 1-(1-bromo-2-methylpropan-2-yl)-4-chlorobenzene (CAS No. 141896-08-4) exemplifies the intersection of synthetic utility and industrial demand. Its adaptability in palladium-catalyzed reactions and alignment with green chemistry principles position it as a compound of enduring significance. As innovation in heterocyclic chemistry advances, this molecule will likely remain a staple in both academic and commercial laboratories.